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Compound of Interest

Compound Name: AM-4668

Cat. No.: B15570540 Get Quote

These application notes provide detailed protocols and best practices for the proper mounting

and assembly of the AM-4668, a 2-stage "Climber in a Box" assembly. The intended audience

includes robotics engineers, student teams, and professionals involved in competitive robotics

design and development. Adherence to these guidelines is critical for ensuring the mechanical

integrity, performance, and safety of the assembly.

Product Overview and Specifications
The AM-4668 is a configurable, lightweight, and robust climbing solution designed for robotics

applications, particularly within the context of the FIRST Robotics Competition (FRC).[1] It

operates on a "spring out, winch back" mechanism, utilizing constant force springs for

extension and a winch system with Dyneema rope for retraction.[1] The assembly is designed

to be a telescoping tube mechanism, providing a significant range of motion for lifting a robot.

[1]

Quantitative Data Summary
A summary of the key mechanical and operational specifications for the AM-4668 assembly is

provided in Table 1.
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Specification Value Notes

Product Name 2 Stage Climber in a Box -

Model Number am-4668 -

Assembled Weight
6 pounds (without

motor/gearbox)
[1]

Mechanism Type Spring out, winch back [1]

Maximum Travel (per stage) 24.5 inches [1]

Included Rope Material 3 mm Dyneema [1]

Constant Force Spring Rating 3.5 lbs [1]

Tubing Material 6061 Aluminum [1]

Outer Tube Dimensions 2.0" x 2.0" x 0.062" wall [1]

Middle Tube Dimensions 1.5" x 1.5" x 0.062" wall [1]

Inner Tube Dimensions 1.0" x 1.0" x 0.062" wall [1]

Pre-Assembly Best Practices and Protocols
Prior to beginning the assembly process, it is crucial to perform a series of checks and

preparatory steps to ensure a smooth and successful build.

Protocol: Component Verification
Inventory all parts: Cross-reference the received components with the official parts list

provided in the assembly manual.[2]

Inspect for damage: Visually inspect all aluminum tubing for any dents or bends that may

impede the telescoping action. Check all plates and plastic components for any signs of

manufacturing defects.

Segregate hardware: Organize all screws, nuts, spacers, and bearings by type and size to

streamline the assembly process.
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Protocol: Workspace and Tool Preparation
Establish a clean, well-lit workspace: A large, flat surface is recommended to lay out all

components.

Ensure proper tools are available: This includes, but is not limited to, a set of hex keys,

wrenches, a drill with a #7 (.201") drill bit, a step drill bit (for a ~1.125" hole), and clamps.[2]

[3]

Review documentation: Thoroughly read the entire assembly manual before beginning to

understand the sequence of operations.[2][3][4]

Assembly Workflow and Key Protocols
The assembly of the AM-4668 is a multi-stage process involving the preparation of sub-

assemblies followed by the final integration of the telescoping tubes. The following workflow

and protocols highlight the critical steps.

Assembly Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Mounting the AM-
4668 Assembly]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570540#best-practices-for-mounting-the-am-4668-
assembly]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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